Cas no 1806470-47-2 (Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate)
Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate
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- Inchi: 1S/C13H13NO4/c1-2-18-13(17)11-8-9(4-3-7-14)5-6-10(11)12(15)16/h5-6,8H,2-4H2,1H3,(H,15,16)
- InChI Key: YDLAKOFFMYKMBM-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(C(=O)O)C=CC(=C1)CCC#N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 357
- XLogP3: 1.6
- Topological Polar Surface Area: 87.4
Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015007143-250mg |
Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate |
1806470-47-2 | 97% | 250mg |
480.00 USD | 2021-06-21 | |
| Alichem | A015007143-500mg |
Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate |
1806470-47-2 | 97% | 500mg |
831.30 USD | 2021-06-21 | |
| Alichem | A015007143-1g |
Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate |
1806470-47-2 | 97% | 1g |
1,490.00 USD | 2021-06-21 |
Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
Additional information on Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate
Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate (CAS No. 1806470-47-2): A Comprehensive Overview in Modern Chemical Biology
Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate, identified by its unique chemical signature under the CAS number 1806470-47-2, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both carboxy and cyanoethyl functional groups in its molecular framework suggests a versatile reactivity that could be exploited for various biochemical interactions.
The synthesis and characterization of Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate involve meticulous attention to detail, ensuring that the desired structural integrity is maintained throughout the process. The benzoate core, a well-known scaffold in medicinal chemistry, provides a stable platform for further functionalization. This stability, combined with the reactivity of the carboxy and cyanoethyl groups, makes this compound a valuable intermediate in the synthesis of more complex molecules.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The unique structural features of Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate position it as a promising candidate for such applications. For instance, its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions has been explored in several preliminary studies. These interactions are crucial for designing molecules that can effectively interfere with disease-related pathways without causing off-target effects.
One of the most exciting aspects of Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate is its potential role in the development of targeted therapies. The carboxy group, in particular, can be used to link this compound to other biomolecules, such as peptides or proteins, creating conjugates that have enhanced bioavailability or targeted delivery systems. This approach has been successfully employed in the development of anticancer agents and vaccines, where precise targeting is essential for therapeutic efficacy.
The cyanoethyl group adds another layer of complexity to the molecular behavior of Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate. This group can participate in various chemical reactions, including nucleophilic additions and condensation reactions, which can be harnessed to create more complex derivatives. Such derivatives may exhibit improved pharmacokinetic properties or novel biological activities, making them attractive candidates for further investigation.
Recent advancements in computational chemistry have also contributed to a deeper understanding of the properties and potential applications of Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate. Molecular modeling studies have revealed insights into how this compound might interact with biological targets at the atomic level. These studies not only help in predicting the biological activity but also guide the design of next-generation analogs with improved properties.
The field of chemical biology is rapidly evolving, with new methodologies and technologies continually being developed. The synthesis and application of compounds like Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate are at the forefront of this progress. Researchers are exploring innovative ways to utilize these molecules in drug discovery, diagnostics, and even regenerative medicine. The versatility of this compound makes it a valuable tool for addressing some of the most challenging problems in modern medicine.
In conclusion, Ethyl 2-carboxy-5-(2-cyanoethyl)benzoate (CAS No. 1806470-47-2) represents a fascinating molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing more complex molecules with tailored biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies and diagnostic tools.
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